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Compound of Interest

Compound Name: Fuberidazole

Cat. No.: B1674173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the environmental impact of

Fuberidazole and other selected fungicides from the benzimidazole and azole classes. The

information presented is intended to support research, risk assessment, and the development

of environmentally safer fungicides. The data has been compiled from a range of scholarly

articles, regulatory assessments, and scientific databases.

Overview of Compared Fungicides
This analysis focuses on Fuberidazole, a benzimidazole fungicide, and compares its

environmental footprint with other widely used fungicides from the same chemical class

(Carbendazim, Benomyl, Thiabendazole) and the azole class (Tebuconazole, Propiconazole).

Benzimidazoles: This class of fungicides, including Fuberidazole, Carbendazim, Benomyl,

and Thiabendazole, acts by inhibiting the assembly of β-tubulin, a crucial protein for

microtubule formation in fungal cells. This disruption of the cytoskeleton interferes with cell

division and other vital cellular processes[1][2].

Azoles: Azole fungicides, such as Tebuconazole and Propiconazole, function by inhibiting the

enzyme lanosterol 14α-demethylase (CYP51). This enzyme is essential for the biosynthesis

of ergosterol, a key component of fungal cell membranes. Inhibition of CYP51 leads to a

depletion of ergosterol and an accumulation of toxic sterol precursors, ultimately disrupting

membrane integrity and inhibiting fungal growth[3][4].
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Quantitative Comparison of Environmental Impact
The following tables summarize key environmental parameters for Fuberidazole and the

selected related fungicides. These parameters are critical for assessing the potential

environmental risk associated with their use.

Table 1: Ecotoxicity to Non-Target Organisms
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Fungicide
Chemical
Class

Fish (96h
LC50,
mg/L)

Aquatic
Invertebr
ates (48h
EC50,
mg/L)

Algae
(72h
EC50,
mg/L)

Earthwor
m (14d
LC50,
mg/kg
soil)

Avian
(Acute
Oral
LD50,
mg/kg
bw)

Fuberidazo

le

Benzimida

zole

Moderate

Toxicity

(Value not

specified)

[2]

Moderate

Toxicity

(Value not

specified)

[2]

Data not

available

Moderate

Toxicity

(Value not

specified)

[2]

Moderate

Toxicity

(Value not

specified)

[2]

Carbendazi

m

Benzimida

zole

0.007

(Rainbow

trout)[1]

0.087

(Daphnia

magna)[1]

0.34 - 419

(Species

dependent)

[1]

>1000[5]

>2250

(Bobwhite

quail)[1]

Benomyl
Benzimida

zole

0.05 - 14

(Species

dependent)

[6]

Moderately

Toxic[7]

Data not

available
Toxic[8]

>10,000

(Dietary

LC50,

ppm)[6]

Thiabenda

zole

Benzimida

zole

Low

Toxicity[9]

Data not

available

Data not

available

~0.02 (per

worm)[9]

Data not

available

Tebuconaz

ole
Azole

Highly

Toxic

(Value

varies with

species)

[10][11]

Data not

available

Data not

available

Data not

available

Data not

available

Propiconaz

ole
Azole

11.3

(Procypris

merus)[12]

Moderately

Toxic[2]

Data not

available

Moderately

Toxic[2]

Data not

available

Note: A lack of specific numerical data for Fuberidazole in publicly available literature is a

significant data gap.
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Table 2: Environmental Fate and Persistence

Fungicide
Chemical
Class

Soil Half-life
(DT50,
days)

Water Half-
life (days)

Soil
Organic
Carbon
Partition
Coefficient
(Koc, mL/g)

Bioaccumul
ation Factor
(BCF)

Fuberidazole
Benzimidazol

e

88.7 (medium

persistence)

[1][13]

Data not

available

Medium

sorptive

capacity[13]

Potential for

bioaccumulati

on[1][14]

Carbendazim
Benzimidazol

e

90 - 180

(turf), 180 -

360 (bare

soil)[15]

60 (aerobic),

750

(anaerobic)

[15]

1000 -

3600[15]

27 (Bluegill

sunfish)[15]

Benomyl
Benzimidazol

e

180 - 360

(bare soil)[6]

Rapidly

converts to

Carbendazim

(Half-life of

Carbendazim

is 2 months)

[6]

Strongly

bound to

soil[16]

159 - 460

(Species

dependent)

[16]

Thiabendazol

e

Benzimidazol

e

403 (highly

persistent)[9]

Stable in

aqueous

suspension[9]

Binds

strongly to

soil[9]

87 (Fish)[9]

Tebuconazole Azole

>365 (very

persistent)

[10]

Stable to

hydrolysis

and

photolysis[10]

764 -

1318[17]

Data not

available

Propiconazol

e
Azole

Moderately

Persistent[2]

Data not

available

Data not

available

0.66 - 27.08

(Grass carp)

[12]

Experimental Protocols
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The ecotoxicity and environmental fate data presented in this guide are typically generated

following standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD). Below are summaries of the

methodologies for key experiments.

Aquatic Ecotoxicity Testing
Fish, Acute Toxicity Test (OECD 203): This test evaluates the acute toxicity of a substance to

fish.[8][15][16][18]

Principle: Fish are exposed to the test substance for a 96-hour period under static, semi-

static, or flow-through conditions.

Test Organisms: Commonly used species include Rainbow trout (Oncorhynchus mykiss),

Zebrafish (Danio rerio), and Fathead minnow (Pimephales promelas).

Procedure: A range of at least five concentrations of the test substance is used. Mortalities

and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the

concentration of the substance that is lethal to 50% of the test fish over the 96-hour

period.

Daphnia sp., Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of

a substance to aquatic invertebrates.[19][20][21][22][23]

Principle: Young daphnids (typically Daphnia magna), less than 24 hours old, are exposed

to the test substance for 48 hours.

Procedure: The test is conducted in a static or semi-static system with at least five

concentrations of the test substance. The number of immobilized daphnids is recorded at

24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after

gentle agitation.

Endpoint: The main endpoint is the median effective concentration (EC50), which is the

concentration that immobilizes 50% of the daphnids.
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Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effect of a substance on the growth of freshwater algae.[7][24][25][26][27]

Principle: Exponentially growing cultures of a selected algal species (e.g.,

Pseudokirchneriella subcapitata) are exposed to a range of concentrations of the test

substance over a 72-hour period.

Procedure: The growth of the algae is monitored by measuring cell density or a surrogate

parameter like chlorophyll fluorescence.

Endpoint: The EC50 is determined based on the inhibition of growth rate or yield

compared to a control.

Terrestrial Ecotoxicity Testing
Earthworm, Reproduction Test (OECD 222): This test assesses the sublethal effects of

chemicals on the reproductive output of earthworms.[9][10][28][29][30]

Principle: Adult earthworms (Eisenia fetida or Eisenia andrei) are exposed to a range of

concentrations of the test substance mixed into an artificial soil for 28 days.

Procedure: After the 28-day exposure period, the adult worms are removed, and the soil is

incubated for another 28 days to allow for the hatching of cocoons. The number of juvenile

worms is then counted. Adult mortality and changes in biomass are also assessed.

Endpoint: The primary endpoints are the No-Observed-Effect Concentration (NOEC) and

the ECx (the concentration causing an x% effect) for reproduction. A 14-day LC50 for adult

mortality can also be determined.

Environmental Fate Testing
Soil Half-life (DT50) Determination: This parameter is crucial for assessing the persistence of

a fungicide in the terrestrial environment.

Principle: The degradation of the fungicide is studied in different soil types under controlled

laboratory conditions (e.g., temperature, moisture).
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Procedure: The fungicide is applied to soil samples, which are then incubated. Samples

are taken at regular intervals and analyzed for the concentration of the parent compound.

Endpoint: The DT50 (time for 50% dissipation) is calculated from the degradation curve,

often using first-order kinetics.

Visualization of Fungal and Non-Target Organism
Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the mode of

action of benzimidazole and azole fungicides, their potential impact on non-target organisms,

and a typical experimental workflow for environmental risk assessment.
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Caption: Mode of action of Fuberidazole and other benzimidazole fungicides.
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Caption: Mode of action of azole fungicides and potential non-target effects.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1674173?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Fungicide Risk Assessment

Tier 1: Base Data Set

Physicochemical Properties Acute Ecotoxicity Screening
(Fish, Daphnia, Algae)

Degradation & Persistence
(Soil, Water)

Risk Identified?

Tier 2: Higher-Tier Studies

Yes

Risk Assessment Report

No
Chronic & Reproductive Toxicity

(Fish, Daphnia, Earthworm) Field Dissipation Studies Bioaccumulation Studies

Acceptable Risk?

No, further refinement needed

Yes

End:
Regulatory Decision

Click to download full resolution via product page

Caption: Tiered experimental workflow for fungicide environmental risk assessment.
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Conclusion
This comparative analysis highlights the environmental profiles of Fuberidazole and related

benzimidazole and azole fungicides. While sharing a common mode of action with other

benzimidazoles, there is a notable lack of publicly available, quantitative ecotoxicity data for

Fuberidazole compared to its counterparts. The benzimidazole class, in general, exhibits

varying degrees of persistence in soil, with Thiabendazole being particularly persistent.

Carbendazim and Benomyl show significant toxicity to aquatic organisms.

The azole fungicides, Tebuconazole and Propiconazole, are characterized by their high

persistence and potential for endocrine disruption in non-target organisms due to their

interaction with cytochrome P450 enzymes.

For a more complete and robust comparative risk assessment, further research is needed to

generate comprehensive ecotoxicity and environmental fate data for Fuberidazole. This will

enable a more direct and quantitative comparison with other fungicides and support the

development of more environmentally benign crop protection strategies. Researchers are

encouraged to follow standardized testing guidelines, such as those provided by the OECD, to

ensure data quality and comparability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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